4-((4-Chlorophenyl)thio)piperidine hydrochloride

Specification

• CAS No.: 101798-64-5
• Molecular Formula: C11H15Cl2NS
• Molecular Weight: 264.2 g/mol
• IUPAC Name: 4-(4-chlorophenyl)sulfanylpiperidine;hydrochloride
• Standard InChI: InChI=1S/C11H14ClNS.ClH/c12-9-1-3-10(4-2-9)14-11-5-7-13-8-6-11;/h1-4,11,13H,5-8H2;1H
• Standard InChI Key: UPCRGRQCVDATBB-UHFFFAOYSA-N
• SMILES: C1CNCCC1SC2=CC=C(C=C2)Cl.Cl
• Canonical SMILES: C1CNCCC1SC2=CC=C(C=C2)Cl.Cl

Introduction

Structural Identifiers

• IUPAC Name: 4-(4-chlorophenyl)sulfanylpiperidine;hydrochloride

• CAS Number: 101798-64-5

• InChIKey: UPCRGRQCVDATBB-UHFFFAOYSA-N

Synthesis

The synthesis of 4-((4-Chlorophenyl)thio)piperidine hydrochloride typically involves the reaction of piperidine with a suitable chlorophenyl thio derivative under controlled conditions. The process can be summarized as follows:

• Starting Materials: Piperidine and 4-chlorobenzenesulfenyl chloride.

• Reaction Conditions: The reaction is usually conducted in an organic solvent such as ethanol or dichloromethane at elevated temperatures.

• Purification: The product is purified through recrystallization or chromatography.

Pharmacological Profile

Research indicates that piperidine derivatives, including 4-((4-Chlorophenyl)thio)piperidine hydrochloride, exhibit various biological activities such as analgesic and hypotensive effects.

Experimental Findings

In studies evaluating the pharmacological effects of related compounds, it was found that derivatives of piperidine can significantly reduce blood pressure in normotensive rats and exhibit analgesic properties when tested using standard assays like the tail flick test.

Compound Tested	Analgesic Activity (mg/kg)	Hypotensive Effect
Parent Compound	Not significant	Not significant
Derivative A	Significant (50 mg/kg)	Significant
Derivative B	Highly significant	Significant

Applications and Future Directions

Given its structure and biological activity, 4-((4-Chlorophenyl)thio)piperidine hydrochloride holds potential for further development in therapeutic applications, particularly in pain management and hypertension treatment.

Research Opportunities

Future research could focus on:

• Exploring the mechanism of action of this compound.

• Conducting clinical trials to assess its efficacy and safety in humans.

• Investigating modifications to enhance its pharmacological profile.